Cas no 203506-28-9 (2-Amino-6-fluoro-3-methylquinoline)

• Product Name: 2-Amino-6-fluoro-3-methylquinoline
• CAS No: 203506-28-9
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• MDL: MFCD00272512
• CID: 872076
• PubChem ID: 329773391
• Update Time: 2025-04-19

2-Amino-6-fluoro-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-methylquinolin-2-amine
• 2-AMINO-6-FLUORO-3-METHYLQUINOLINE
• QU159
• MFCD00272512
• AB05794
• 2-Amino-6-fluoro-3-methylquinoline, AldrichCPR
• DB-066154
• F91992
• 203506-28-9
• AS-80606
• AKOS012534397
• 2-Quinolinamine, 6-fluoro-3-methyl-
• DTXSID70588906
• 2-Amino-6-fluoro-3-methylquinoline

• MDL： MFCD00272512
• Inchi： 1S/C10H9FN2/c1-6-4-7-5-8(11)2-3-9(7)13-10(6)12/h2-5H,1H3,(H2,12,13)
• InChI Key： OJCJWHJZMUWTEI-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CC(C)=C(N)N=2

Computed Properties

• Exact Mass: 176.07500
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 319.7°C at 760 mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.655
• PSA: 38.91000
• LogP: 2.84570

2-Amino-6-fluoro-3-methylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives